6-(Difluoromethyl)pyridine-3-carbonitrile

• IUPAC Name: 6-(difluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C7H4F2N2/c8-7(9)6-2-1-5(3-10)4-11-6/h1-2,4,7H
• InChI Key: ZHDDGXQEIHENTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C#N)C(F)F
• Molecular Formula: C7H4F2N2
• DSSTOX Substance ID: DTXSID301271392
• Molecular Weight: 154.12 g/mol
• CAS RN: 206201-65-2

Description

6-(Difluoromethyl)pyridine-3-carbonitrile (6-DFMC) is an organic compound that has been used in a variety of scientific research applications. It is a colorless, volatile liquid with a pungent odor and a boiling point of 102°C. 6-DFMC is an important intermediate in the synthesis of a number of pharmaceuticals and agrochemicals. It is also used as a starting material for the synthesis of a wide range of compounds such as heterocycles, polymers, and other organic molecules.

Scientific Research Applications

Synthesis of N-heterocycles

6-Chloro-5-(trifluoroacetyl)pyridine-3-carbonitrile serves as a novel and versatile intermediate for synthesizing trifluoromethylated azaindazole derivatives. This chemical building block is pivotal in creating a range of trifluoromethylated N-heterocycles through reactions with 1,2- and 1,3-bisnucleophiles. The synthesized N-heterocycles are essential in pharmaceuticals and agrochemicals due to their biological activity and stability (Channapur et al., 2019).

Structural and Spectroscopic Analysis

Research involving 2-hydrazino-6-methyl-4-(methoxymethyl)-5-nitropyridine-3-carbonitrile, derived from a related pyridine carbonitrile, showcased its unique structural and spectral properties. X-ray diffraction, FT-IR, NMR, and fluorescence spectroscopy analyses revealed significant insights into its structural differences compared to other 3-cyano-5-nitro-pyridines and 2-hydrazinopyridines. These findings are crucial for understanding the chemical behavior and potential applications of such compounds (Tranfić et al., 2011).

Optical and Electronic Properties

The study of pyrazolo pyridine derivatives, including their synthesis, structural characterization, and application in electronic devices, highlights the versatility of pyridine carbonitriles. The investigation into the optical functions, thermal, and diode characteristics of these compounds provides valuable data for their use in optoelectronics and as photosensors. The research underscores the potential of pyridine derivatives in developing advanced materials for electronic applications (Zedan et al., 2020).

Crystal and Molecular Structure Analysis

The molecular and crystal structure analysis of specific pyridine derivatives like 4,6,6-trimethyl-2-oxo-5,6-dihydro-2H-pyran-3-carbonitrile and its analogs provides insights into their conformational properties and intermolecular interactions. Such studies are foundational for the application of these compounds in crystal engineering and material science, offering a basis for the design of new materials with desirable physical and chemical properties (Jansone et al., 2007).

Covalent Organic Frameworks (COFs)

The use of pyridine carbonitriles in synthesizing crystalline 2D covalent organic frameworks, through irreversible nucleophilic aromatic substitution reactions, highlights their role in creating materials with high chemical stability. These COFs, such as COF-316 and -318, have significant implications for gas storage, separation technologies, and catalysis due to their porosity and chemical resilience (Zhang et al., 2018).